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Compound of Interest

Compound Name: Pigment Yellow 182

Cat. No.: B1619675

Performance Showdown: Pigment Yellow 182 in
Diverse Polymer Matrices

For researchers, scientists, and professionals in material science and product development,
selecting the right pigment is a critical decision that impacts the final product's performance and
aesthetic appeal. This guide provides a comprehensive comparison of Pigment Yellow 182's
performance in various polymer matrices against other commonly used yellow pigments. The
information presented is based on available technical data and standardized testing protocols
to ensure objectivity and aid in making informed decisions.

Overview of Pigment Yellow 182

Pigment Yellow 182 is a single azo pigment known for its brilliant yellow shade.[1] While it has
found applications in paints and inks, its use in plastics is less documented, with specific
performance data being scarce.[1][2] Available information suggests it possesses good
lightfastness and solvent resistance.[1][2] One source indicates a lightfastness rating of 7 on
the Blue Wool Scale and a heat resistance of 150°C for 30 minutes, primarily in paint systems.
[1] It has also been noted for its suitability in chlorinated polypropylene.[2] However, for a
thorough evaluation in common polymer matrices, a comparison with established alternatives is
essential.

Comparative Performance Analysis
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To provide a clear perspective, the following tables summarize the performance of Pigment

Yellow 182 alongside several alternative high-performance yellow pigments in key polymer

matrices such as polyolefins, PVC, and engineering plastics. The data is compiled from various

technical datasheets and industry publications.

Performance in Polyolefins (HDPE, PP)

Pigment

Heat Stability (°C)

Lightfastness (Full
Shade, 1-8)

Migration
Resistance (1-5)

Pigment Yellow 182

Data Not Available

Data Not Available

Data Not Available

Pigment Yellow 138 290 7-8 5
Pigment Yellow 151 280 7-8 5
Pigment Yellow 154 280 8 5
Pigment Yellow 180 300 7-8 5
Pigment Yellow 181 300 8 5
Pigment Yellow 191 300 7 5
Performance in Polyvinyl Chloride (PVC)
Lightfastness (Full Migration

Pigment

Heat Stability (°C)

Shade, 1-8)

Resistance (1-5)

Pigment Yellow 182

Data Not Available

Data Not Available

Data Not Available

Pigment Yellow 138 200 7-8 5
Pigment Yellow 151 200 7-8 5
Pigment Yellow 154 200 8 5
Pigment Yellow 180 200 7-8 5
Pigment Yellow 181 200 8 5
Pigment Yellow 191 200 7 5
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Performance in Engineering Plastics (e.g., ABS, PC, PET)

Lightfastness (Full Shade,

Pigment Heat Stability (°C)
1-8)
Pigment Yellow 182 Data Not Available Data Not Available
Pigment Yellow 138 >300 7-8
Pigment Yellow 151 290 7-8
Pigment Yellow 154 290 8
Pigment Yellow 180 300 7-8
Pigment Yellow 181 320 8
Pigment Yellow 191 >300 7

Experimental Protocols

The performance data presented in this guide is based on standardized testing methodologies
to ensure consistency and comparability. The following are detailed protocols for the key
experiments cited.

Heat Stability Testing

The heat stability of pigments in a specific polymer is determined by compounding the pigment
into the polymer and then subjecting the colored polymer to progressively higher temperatures.
The temperature at which a noticeable color change occurs is recorded as the heat stability
limit.
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Workflow for Heat Stability Testing of Pigments in Polymers.

Lightfastness Testing

Lightfastness is evaluated by exposing the pigmented polymer to a controlled light source that
simulates sunlight. The degree of color fading is then assessed against a standardized scale.
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Workflow for Lightfastness Testing of Pigments in Polymers.

Migration Resistance Testing

Migration resistance is the ability of a pigment to remain within the polymer matrix and not
bleed onto a surface in contact with it. This is particularly important for plasticized polymers like
flexible PVC.

Sample Preparation ‘Contact Phase Evaluation
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Workflow for Migration Resistance Testing of Pigments in Polymers.
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Conclusion

Based on the available data, Pigment Yellow 182 shows promise with good lightfastness and
solvent resistance, particularly in paint and ink applications. However, a significant lack of
guantitative performance data in key polymer matrices such as polyolefins, PVC, and
engineering plastics makes it difficult to recommend for these applications without further
testing.

In contrast, alternative pigments like Pigment Yellow 138, 151, 154, 180, 181, and 191 have
well-documented and excellent performance characteristics, including high heat stability,
superior lightfastness, and excellent migration resistance, making them reliable choices for a
wide range of plastic applications.

For professionals developing new products, it is recommended to conduct in-house testing of
Pigment Yellow 182 in the specific polymer matrix and under the processing conditions of the
intended application to determine its suitability. For applications requiring proven high
performance, the alternative pigments listed in this guide offer a more established and reliable
solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1619675?utm_src=pdf-body
https://www.benchchem.com/product/b1619675?utm_src=pdf-body
https://www.benchchem.com/product/b1619675?utm_src=pdf-custom-synthesis
http://www.dyestuffintermediates.com/pigment-dye/pigment-yellow-182.html
https://www.specialchem.com/coatings/product/sudarshan-chemical-industries-sudacolor-yellow-182
https://www.benchchem.com/product/b1619675#performance-comparison-of-pigment-yellow-182-in-different-polymer-matrices
https://www.benchchem.com/product/b1619675#performance-comparison-of-pigment-yellow-182-in-different-polymer-matrices
https://www.benchchem.com/product/b1619675#performance-comparison-of-pigment-yellow-182-in-different-polymer-matrices
https://www.benchchem.com/product/b1619675#performance-comparison-of-pigment-yellow-182-in-different-polymer-matrices
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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